Cas no 105-76-0 (Dibutyl maleate)

• Product Name: Dibutyl maleate
• CAS No: 105-76-0
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• MDL: MFCD00009447
• CID: 35347
• Update Time: 2026-05-14

Dibutyl maleate Chemical and Physical Properties

Names and Identifiers

• Dibutyl maleate
• 2-BUTENEDIOIC ACID (Z)-,DIBUTYL ESTER
• BUTYL MALEATE
• DBM
• DI-N-BUTYL MALEATE
• MALEIC ACID DIBUTYL ESTER
• MALEIC ACID DI-N-BUTYL ESTER
• (Z)-2-Butenedioic acid dibutyl ester
• 2-Butenedioic acid, dibutyl ester
• Bibutyl maleate
• Bisomer DBM
• dibutyl
• Dibutyl (2Z)-2-butenedioate
• Dibutylester kyseliny maleinove
• Dibutylmaeate
• Octomer DBM
• PX-504
• RC Comonomer DBM
• Dibutyl maliate
• 2-methylenesuccinic acid dibutyl ester
• Butanedioic acid,methylene-,dibutyl ester
• Di(n-butyl) itaconate
• dibutyl 2-methylenesuccinate
• Dibutyl itaconate
• Itaconic Acid Dibutyl Ester
• Methylen-bernsteinsaeure-dibutylester
• n-butyl maleate
• staflexdbm
• Staflex DBM
• rccomonomerdbm
• Maleic acid, dibutyl ester
• 2-Butenedioic acid (Z)-, dibutyl ester
• 2-Butenedioic acid (2Z)-, dibutyl ester
• DBM (VAN)
• Dibutylmaleate
• dibutyl (Z)-but-2-enedioate
• Dibutylester kyseliny maleinove [Czech]
• 4X371TMK9K
• JBSLOWBPDRZSMB-F
• Dibutyl maleate,99%

• MDL： MFCD00009447
• Inchi： 1S/C12H20O4/c1-3-5-9-15-11(13)7-8-12(14)16-10-6-4-2/h7-8H,3-6,9-10H2,1-2H3/b8-7-
• InChI Key： JBSLOWBPDRZSMB-FPLPWBNLSA-N
• SMILES： O(C(/C(/[H])=C(/[H])\C(=O)OC([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1726634

Computed Properties

• Exact Mass: 228.13600
• Monoisotopic Mass: 228.136159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Colorless oily liquid.
• Density: 0.988 g/mL at 25 °C(lit.)
• Melting Point: -85°C(lit.)
• Boiling Point: 161°C/24mmHg(lit.)
• Flash Point: Fahrenheit: 280.4 ° f
  Celsius: 138 ° c
  
• Refractive Index: n20/D 1.445(lit.)
• Solubility: 0.17g/l slightly soluble
• Water Partition Coefficient: Insoluble
• PSA: 52.60000
• LogP: 2.22920
• Sensitiveness: Sensitive to humidity
• Freezing Point: <-85℃
• FEMA: 2082
• Solubility: It can be miscible with a variety of organic solvents and partially dissolved in benzene and chloroform. 0.05% in water at 25 ℃; Water was dissolved in dibutyl maleate by 0.05%. And 98.4% water to form an azeotropic mixture with an azeotropic point of 99.9 ℃.

Dibutyl maleate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 43-48/22
• Safety Instruction： S26-S36-S61-S37-S29-S24
• RTECS：ON0875000
• Hazardous Material Identification：
• Explosive Limit：0.5-3.4%(V)
• TSCA：Yes
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area, away from incompatible substances Flammable area, cold storage (approximately 4 C)
• Safety Term：S24;S29;S37;S61
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R43; R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Material Chemicals High Polymer Materials